7-Bromo-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione

• IUPAC Name: 7-bromo-4-methyl-1,3-dihydro-1,4-benzodiazepine-2,5-dione
• InChI: InChI=1S/C10H9BrN2O2/c1-13-5-9(14)12-8-3-2-6(11)4-7(8)10(13)15/h2-4H,5H2,1H3,(H,12,14)
• InChI Key: KKJBJTGEGMJZCG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)NC2=C(C1=O)C=C(C=C2)Br
• Molecular Formula: C10H9BrN2O2
• DSSTOX Substance ID: DTXSID90415402
• Molecular Weight: 269.09 g/mol
• Solubility: >40.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 78756-36-2

Description

The compound “7-Bromo-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione” is a chemical with the molecular formula C10H9BrN2O2.

Molecular Structure Analysis

The molecular structure of “7-Bromo-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione” is characterized by the presence of a bromine atom, a methyl group, and a diazepine ring. The exact structure can be determined using techniques like NMR.

Synthesis routes and methods I

Procedure details

A solution of 39.5 g of 5-bromoisatoic acid anhydride and 14.5 g of sarcosine in 150 ml of dimethyl sulphoxide is heated to 100° C. while stirring. In so doing, a vigorous evolution of carbon dioxide occurs from 70° C. and this has finished after ca 30 minutes. The mixture is stirred at 100° C. for a further 30 minutes and thereafter the mixture is poured into 900 ml of ice-water (temperature 5° C.) and the separated material is filtered off under suction. The crystals are washed with water and subsequently dried at 50° C. over phosphorus pentoxide in a vacuum drying cabinet. There is obtained 7-bromo-3,4-dihydro-4-methyl-2H-1,4-benzodiazepine-2,5(1H)-dione in the form of light beige crystals. A sample recrystallised from methanol has a melting point of 260°-261° C.

Synthesis routes and methods II

Procedure details

A mixture of 39.5 g of 5-bromoisatoic acid anhydride, 14.5 g of sarcosine and 150 ml of dimethyl sulphoxide is heated to 100° while stirring. After completion of the gas evolution, the mixture is stirred at 100° for a further 30 minutes and subsequently poured into 900 ml of ice-water. The precipitated crystals are filtered off under suction, washed with water and dried at 50° in vacuo over phosphorus pentoxide. There is obtained 7-bromo-3,4-dihydro-4-methyl-2H-1,4-benzodiazepine-2,5(1H)-dione as light beige crystals. A sample recrystallized from methanol has a melting point of 260°-261°.